Cas no 1000862-41-8 (Isobutyl-prop-2-ynyl-amine hydrochloride)

• Product Name: Isobutyl-prop-2-ynyl-amine hydrochloride
• CAS No: 1000862-41-8
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 1071354
• PubChem ID: 45074845
• Update Time: 2025-10-28

Isobutyl-prop-2-ynyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isobutyl-prop-2-ynyl-amine hydrochloride
• 1000862-41-8
• AKOS015846814
• n-isobutylprop-2-yn-1-amine hydrochloride
• SCHEMBL3000702
• ISOBUTYL-PROP-2-YNYL-AMINEHYDROCHLORIDE
• (2-methylpropyl)(prop-2-yn-1-yl)amine hydrochloride
• N-Isobutyl-2-propyn-1-amine hydrochloride, AldrichCPR
• n-isobutylprop-2-yn-1-aminehydrochloride
• 2-methyl-N-prop-2-ynylpropan-1-amine;hydrochloride

• MDL： MFCD03632848
• Inchi： 1S/C7H13N.ClH/c1-4-5-8-6-7(2)3;/h1,7-8H,5-6H2,2-3H3;1H
• InChI Key： YWEPVZREDLYTOB-UHFFFAOYSA-N
• SMILES： Cl.N(CC#C)CC(C)C

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 85.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Isobutyl-prop-2-ynyl-amine hydrochloride

Isobutyl-prop-2-ynyl-amine hydrochloride (CAS No. 1000862-41-8): A Comprehensive Overview

Isobutyl-prop-2-ynyl-amine hydrochloride, with the chemical formula C₇H₁₁N and CAS number 1000862-41-8, is a significant compound in the field of pharmaceutical chemistry. This compound, often referred to as Isobutyl-prop-2-ynyl-amine hydrochloride, has garnered attention due to its versatile applications in drug synthesis and molecular research. Its unique structural properties make it a valuable intermediate in the development of various therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it particularly useful in pharmacological formulations. The presence of the amine functional group and the propargyl moiety contributes to its reactivity, enabling diverse chemical modifications. These characteristics have positioned it as a key building block in the synthesis of complex molecules, including those targeted for neurological and cardiovascular applications.

Recent advancements in medicinal chemistry have highlighted the potential of Isobutyl-prop-2-ynyl-amine hydrochloride in the development of novel therapeutic strategies. Researchers have been exploring its role in the synthesis of small-molecule drugs that exhibit inhibitory effects on specific biological pathways. For instance, studies have demonstrated its utility in creating compounds that modulate enzyme activity, which is crucial for treating conditions such as hypertension and inflammation.

The propargyl group in Isobutyl-prop-2-ynyl-amine hydrochloride allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The ability to seamlessly integrate this compound into larger molecular frameworks underscores its importance in synthetic organic chemistry.

In addition to its synthetic value, Isobutyl-prop-2-ynyl-amine hydrochloride has been investigated for its potential role in drug delivery systems. Its amphiphilic nature makes it a candidate for forming micelles or nanoparticles, which can enhance the bioavailability and targeted delivery of therapeutic agents. Such applications are particularly relevant in oncology, where precise delivery of chemotherapeutic drugs is essential for improving patient outcomes.

The compound's stability under various conditions further adds to its appeal in pharmaceutical research. It remains viable under standard laboratory conditions, allowing researchers to perform multiple synthetic steps without significant degradation. This stability is critical for ensuring the reproducibility of experiments and the reliability of results.

From a regulatory perspective, Isobutyl-prop-2-ynyl-amine hydrochloride is classified as a research chemical, facilitating its use in academic and industrial settings without stringent regulatory hurdles. This classification allows for broader exploration of its applications without the complexities associated with pharmaceuticals or other regulated substances.

The growing interest in this compound is also reflected in the increasing number of patents and publications discussing its use. Researchers worldwide are leveraging its unique properties to develop innovative solutions for various medical challenges. The collaborative nature of scientific research ensures that knowledge about Isobutyl-prop-2-ynyl-amine hydrochloride continues to expand, driving further discoveries.

The future prospects of Isobutyl-prop-2-ynyl-amine hydrochloride are promising, with ongoing studies exploring its potential in emerging fields such as precision medicine and gene therapy. Its versatility as a synthetic intermediate positions it at the forefront of molecular innovation, making it an indispensable tool for chemists and pharmacologists alike.